N-((1H-benzo[d]imidazol-2-yl)methyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide

• IUPAC Name: N-(1H-benzimidazol-2-ylmethyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide
• InChI: InChI=1S/C15H15N5O2/c21-14(10-8-17-20-6-3-7-22-15(10)20)16-9-13-18-11-4-1-2-5-12(11)19-13/h1-2,4-5,8H,3,6-7,9H2,(H,16,21)(H,18,19)
• InChI Key: QNBJHHRNAYBNDL-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=C(C=N2)C(=O)NCC3=NC4=CC=CC=C4N3)OC1
• Molecular Formula: C15H15N5O2
• Molecular Weight: 297.31 g/mol

Description

The compound “N-((1H-benzo[d]imidazol-2-yl)methyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide” is a complex organic molecule that contains several heterocyclic rings, including a benzimidazole and a pyrazolo[5,1-b][1,3]oxazine.

Molecular Structure Analysis

The benzimidazole ring system in the compound is a fused aromatic ring that consists of a benzene ring fused to an imidazole ring. The pyrazolo[5,1-b][1,3]oxazine ring is a tricyclic system with nitrogen atoms at positions 1 and 2.

Chemical Reactions Analysis

Benzimidazole derivatives are known to undergo a variety of chemical reactions, including alkylation, acylation, and various types of cycloaddition reactions. Pyrazolo[5,1-b][1,3]oxazine derivatives can also participate in a variety of reactions, depending on the substitution pattern.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Benzimidazole derivatives are generally stable compounds. They are often crystalline solids at room temperature.

Scientific Research Applications

Antimicrobial Activity

• Imidazole-containing compounds have been investigated for their antimicrobial potential. . Further studies could explore its specific mechanisms of action and potential applications in treating infectious diseases.

Future Directions

The development of new benzimidazole and pyrazolo[5,1-b][1,3]oxazine derivatives is an active area of research, particularly in the field of medicinal chemistry. These compounds have the potential to serve as valuable scaffolds for the development of new drugs.

Mechanism of Action

Target of Action

The compound contains an imidazole ring, which is a common feature in many biologically active molecules . Imidazole derivatives have been reported to show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Many imidazole derivatives exert their effects by interacting with various enzymes and receptors in the body .

Biochemical Pathways

Without specific information on this compound, it’s difficult to say which biochemical pathways it might affect. Given the wide range of activities associated with imidazole derivatives, it’s likely that it could interact with multiple pathways .

Pharmacokinetics

The pharmacokinetic properties of a compound depend on its chemical structure and the route of administration. Imidazole derivatives are generally highly soluble in water and other polar solvents, which could influence their absorption, distribution, metabolism, and excretion .

Result of Action

The result of the compound’s action would depend on its specific targets and mode of action. As mentioned, imidazole derivatives can have a wide range of effects, from antimicrobial to anti-inflammatory effects .